Cas no 10436-52-9 (1,3-Benzenediol,5-(1,2-dimethylheptyl)-)

• Product Name: 1,3-Benzenediol,5-(1,2-dimethylheptyl)-
• CAS No: 10436-52-9
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 162228
• PubChem ID: 258176
• Update Time: 2025-04-19

1,3-Benzenediol,5-(1,2-dimethylheptyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-(1,2-dimethylheptyl)-
• 5-(3-methyloctan-2-yl)benzene-1,3-diol
• 3-methyl-2-(3,5-dihydroxyphenyl)-octane
• 5-(1,2-dimethyl-heptyl)-benzene-1,3-diol
• 5-(1,2-dimethylheptyl)-resorcinol
• 5-(1,2-dimethyl-heptyl)-resorcinol
• 5-(3-methyl-2-octyl)-resorcinol
• AC1L5YDY
• AC1Q79W2
• AGN-PC-0053IF
• AR-1G5176
• CTK4A2988
• NSC86932
• Opt.-inakt. 3.5-Dihydroxy-1-(1.2-dimethyl-heptyl)-benzol
• SureCN68774
• threo-5-(1,2-dimethylheptyl)resorcinol
• 5-(3-methyl-2-octyl)resorcinol
• 10436-52-9
• LFAMTYOOZUPASP-UHFFFAOYSA-N
• NSC-86932
• 5-(1,2-dimethylheptyl)-1,3-benzenediol
• SCHEMBL68774
• DTXSID40293035
• 5-(3-methyl-2-octyl) resorcinol
• 5-(1,2-dimethylheptyl)resorcinol

• Inchi： 1S/C15H24O2/c1-4-5-6-7-11(2)12(3)13-8-14(16)10-15(17)9-13/h8-12,16-17H,4-7H2,1-3H3
• InChI Key： LFAMTYOOZUPASP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C)C(C)CCCCC)O

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 359.7°Cat760mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.522
• PSA: 40.46000
• LogP: 4.41770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes